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Compound of Interest

Compound Name: Suberylglycine-d4

Cat. No.: B15575852 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Suberylglycine-d4, a deuterated form of a naturally occurring acylglycine. The following

procedures are based on general laboratory safety protocols and available chemical data.

I. Chemical and Safety Data Overview
Suberylglycine-d4 is a stable, isotopically labeled compound used in metabolic research.

While a specific Safety Data Sheet (SDS) for Suberylglycine-d4 is not readily available, data

for the parent compound, Suberylglycine, and similar glycine derivatives suggest it is not

classified as a hazardous substance.[1] However, it is crucial to handle all laboratory chemicals

with care.
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Property Value Source

Chemical Formula C₁₀D₄H₁₃NO₅ CymitQuimica

Molecular Weight 235.27 g/mol CymitQuimica

Appearance Solid Cayman Chemical[2]

Solubility

Slightly soluble in DMSO and

Methanol. Expected to be

water-soluble due to its

dicarboxylic acid and glycine

moieties.

Cayman Chemical[2]

II. Risk Assessment and Personal Protective
Equipment (PPE)
Before handling Suberylglycine-d4, a risk assessment should be performed. Standard

laboratory PPE should be worn to minimize exposure:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

III. Step-by-Step Disposal Procedures
The appropriate disposal method for Suberylglycine-d4 depends on its physical state (solid or

in solution) and the quantity to be disposed of.

A. Disposal of Solid Suberylglycine-d4 (Small Quantities)

For small research quantities of solid Suberylglycine-d4, follow these steps:

Decontamination (if necessary): If the solid is contaminated with hazardous materials, it must

be treated as hazardous waste.
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Solubilization: Dissolve the solid Suberylglycine-d4 in a sufficient amount of water. Given its

structure as a dicarboxylic acid and amino acid conjugate, it is expected to be water-soluble.

Neutralization (if necessary): Check the pH of the resulting solution. If the pH is below 5.5 or

above 9.0, neutralize it with a suitable acid or base (e.g., dilute HCl or NaOH) to bring the pH

into a neutral range (typically 6.0-8.0).

Drain Disposal: The neutralized aqueous solution can be poured down the sanitary sewer

drain with copious amounts of running water. This practice is generally acceptable for non-

hazardous, water-soluble organic compounds in small quantities.

B. Disposal of Suberylglycine-d4 in Aqueous Solution

For solutions of Suberylglycine-d4 in water or aqueous buffers:

Check for Other Hazardous Components: Ensure the solution does not contain other

hazardous chemicals (e.g., organic solvents, heavy metals). If it does, it must be disposed of

as hazardous chemical waste.

Neutralization: Check the pH of the solution and neutralize if necessary, as described above.

Drain Disposal: Dispose of the neutralized solution down the sanitary sewer with plenty of

water.

C. Disposal of Suberylglycine-d4 in Organic Solvents

If Suberylglycine-d4 is dissolved in an organic solvent:

Segregation: This waste must be treated as hazardous organic solvent waste.

Collection: Collect the solution in a properly labeled, sealed, and compatible hazardous

waste container. The label should clearly indicate the solvent and the solute

(Suberylglycine-d4).

Professional Disposal: Arrange for pickup and disposal by your institution's environmental

health and safety (EHS) department or a licensed chemical waste disposal company.

D. Disposal of Contaminated Labware
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Glassware: Rinse glassware thoroughly with water. The rinsate can be disposed of down the

drain. The cleaned glassware can then be washed and reused or disposed of in a broken

glass container.

Consumables (e.g., pipette tips, tubes): If not grossly contaminated, these can typically be

disposed of in the regular laboratory trash. If they are significantly contaminated with a

hazardous substance, they should be disposed of as solid hazardous waste.

IV. Logical Flow for Disposal Decisions
The following diagram illustrates the decision-making process for the proper disposal of

Suberylglycine-d4.
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Suberylglycine-d4 Disposal Workflow
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Suberylglycine-d4 Disposal Decision Workflow
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Disclaimer: The information provided here is a general guide. Always consult your institution's

specific safety and waste disposal policies and any available Safety Data Sheets. Local

regulations for chemical disposal may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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